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Compound of Interest

Compound Name: 2-(Chloromethyl)quinazoline

CAS No.: 6148-18-1

Cat. No.: B1630927 Get Quote

CAS No: 6148-18-1 | Molecular Formula: C₉H₇ClN₂ | Molecular Weight: 178.62 g/mol [1][2][3]

[4]

Executive Summary & Substance Identification
2-(Chloromethyl)quinazoline is a highly reactive heterocyclic building block utilized primarily

in the synthesis of pharmaceutical agents, including CysLT1 receptor antagonists and as a

structural analog/impurity in the production of dipeptidyl peptidase-4 (DPP-4) inhibitors like

Linagliptin.[4][5][6][7]

Due to the presence of the electrophilic chloromethyl moiety at the C2 position, this compound

acts as a potent alkylating agent. It poses significant risks of skin corrosion, severe eye

damage, and potential mutagenicity. This guide synthesizes safety data from direct substance

analysis and Structure-Activity Relationship (SAR) inferences from its close analog, 2-

(chloromethyl)-4-methylquinazoline (CAS 109113-72-6).
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Property Specification

IUPAC Name 2-(Chloromethyl)quinazoline

CAS Number 6148-18-1

Physical State Solid (Crystalline)

Solubility
Soluble in DMSO, Chloroform, Methanol;

Reacts with Water

Melting Point
Solid at RT (Exact MP varies by purity; ~61-

65°C for 4-methyl analog)

Key Reactivity
Nucleophilic substitution (Sɴ2), Hydrolysis

(releases HCl)

Hazard Identification & Toxicology (GHS
Classification)
Danger. This compound is classified as a Skin Corrosive (Category 1B/1C) and Serious Eye

Damage (Category 1) agent.

Mechanism of Toxicity: Alkylation & Hydrolysis
The chloromethyl group is a "warhead" capable of alkylating biological nucleophiles (DNA,

proteins). Upon contact with moisture (mucous membranes, humidity), it hydrolyzes to release

hydrochloric acid (HCl), causing immediate chemical burns.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.[8]

H302: Harmful if swallowed.[7][8]

H317: May cause an allergic skin reaction (Sensitizer).[8]

H341: Suspected of causing genetic defects (Inferred from alkylating potential).
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Visualizing the Hazard Pathway
The following diagram illustrates the dual-threat mechanism of direct alkylation and hydrolytic

decomposition.
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Figure 1: Dual mechanism of toxicity showing hydrolytic acid release and direct alkylation of

biological targets.

Strategic Handling & Engineering Controls
Standard laboratory PPE is insufficient. Handling requires specific engineering controls to

prevent inhalation of dusts and exposure to hydrolytic byproducts.

Personal Protective Equipment (PPE) Matrix
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Component Requirement Rationale

Hand Protection

Double-gloving required. Inner:

Nitrile (4 mil). Outer: Laminate

film (e.g., Silver Shield) or thick

Nitrile (8 mil).

Standard nitrile may degrade

upon prolonged contact with

alkyl halides.

Respiratory

NIOSH-approved N95

(minimum) or P100 respirator if

handling powder outside a

hood.

Prevents inhalation of dust

which hydrolyzes in the lungs

to form acid.

Eye/Face
Chemical splash goggles +

Face Shield.

Corrosive solids can cause

permanent blindness instantly.

Body
Tyvek® lab coat or chemical-

resistant apron.

Prevents contamination of

street clothes.

Inert Atmosphere Handling
Because the compound degrades in moist air, all weighing and transfer operations should

ideally occur in a glovebox or under a nitrogen blanket.

Protocol: Safe Transfer from Solid to Solution

Preparation: Pre-dry all glassware and solvents (anhydrous <50 ppm water).

Environment: Equilibrate the reagent bottle to room temperature in a desiccator before

opening to prevent condensation.

Weighing: Weigh quickly into a tared vial under a gentle stream of Nitrogen/Argon.

Solubilization: Immediately dissolve in an anhydrous solvent (DCM, THF, or DMF) to stabilize

the compound against atmospheric moisture.

Emergency Response Protocols
Self-Validating Response Logic: The response must neutralize the acid (HCl) generated by

hydrolysis while minimizing heat generation.
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Exposure Response
Skin Contact: Immediate flushing with water for 15 minutes. Do not neutralize with strong

bases on skin, as the exotherm will worsen the burn. Use soap and water after flushing.

Eye Contact: Irrigate immediately.[8] If wearing contacts, remove after the first 5 minutes of

flushing, then continue for 10 more minutes. Seek immediate ophthalmological care.

Inhalation: Move to fresh air. If breathing is labored, administer oxygen (trained personnel

only). Pulmonary edema may be delayed; medical observation is recommended.

Spill Cleanup Decision Tree
Do not simply wipe up. The solid must be chemically deactivated.
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Spill Detected
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Figure 2: Decision logic for spill containment and neutralization.

Storage & Stability
Critical Requirement: The stability of 2-(Chloromethyl)quinazoline is inversely proportional to

temperature and humidity.

Temperature: Store at 2°C to 8°C (Refrigerated).
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Atmosphere: Store under Inert Gas (Argon/Nitrogen).[9] The container must be tightly

sealed.[7]

Incompatibility: Violent reaction with strong oxidizers and strong bases. Reacts with

water/alcohols to generate HCl.

Shelf Life: When stored correctly (Dry/Cold/Dark), the compound is stable for 12–24 months.

Yellowing of the white crystalline solid indicates decomposition (formation of HCl and polymeric

byproducts).

Disposal Considerations
Waste Stream: Halogenated Organic Waste.

Do not dispose of down the drain.

Deactivation: For small laboratory quantities, the material can be hydrolyzed intentionally in a

fume hood by slow addition to a large volume of dilute sodium bicarbonate solution (gas

evolution will occur), followed by disposal of the neutralized aqueous layer (check local

regulations) and organic waste.

Commercial Disposal: Incineration with a scrubber system is required to manage HCl

emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://buildingblock.bocsci.com/product/2-chloromethyl-quinazoline-cas-6148-18-1-322918.html
https://www.3wpharm.com/product/34875.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB72520646_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB72520646_EN.htm
https://www.pharmaffiliates.com/en/6148-18-1-2-chloromethyl-quinazoline-pa1247640.html
https://patents.google.com/patent/CN112592320A/en
https://patents.google.com/patent/CN112592320A/en
https://apicule.com/api-intermediates/2-chloromethylquinazoline/
http://www.chemcia.com/uploadfile/b2013912163837.pdf
https://www.echemi.com/sds/2-chloromethyl-4-methylquinazoline-pd1805142148.html
https://www.chemicalbook.com/CASEN_6148-18-1.htm
https://www.benchchem.com/product/b1630927#safety-data-sheet-sds-for-2-chloromethyl-quinazoline-handling
https://www.benchchem.com/product/b1630927#safety-data-sheet-sds-for-2-chloromethyl-quinazoline-handling
https://www.benchchem.com/product/b1630927#safety-data-sheet-sds-for-2-chloromethyl-quinazoline-handling
https://www.benchchem.com/product/b1630927#safety-data-sheet-sds-for-2-chloromethyl-quinazoline-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

